(5Z)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-propyl-2-thioxo-1,3-thiazolidin-4-one

• CAS No.: 623934-84-9
• Molecular Formula: C27H29N3O2S2
• Molecular Weight: 491.7 g/mol
• IUPAC Name: (5Z)-5-[[3-[3-methyl-4-(2-methylpropoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C27H29N3O2S2/c1-5-13-29-26(31)24(34-27(29)33)15-21-16-30(22-9-7-6-8-10-22)28-25(21)20-11-12-23(19(4)14-20)32-17-18(2)3/h6-12,14-16,18H,5,13,17H2,1-4H3/b24-15-
• InChI Key: OZYZUYBXZCEWHP-IWIPYMOSSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CN(N=C2C3=CC(=C(C=C3)OCC(C)C)C)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCN1C(=O)C(=CC2=CN(N=C2C3=CC(=C(C=C3)OCC(C)C)C)C4=CC=CC=C4)SC1=S

Description

(5Z)-5-{[3-(4-Isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-propyl-2-thioxo-1,3-thiazolidin-4-one is a synthetic small molecule based on the thiazolidin-4-one scaffold, a structure recognized as a privileged motif in medicinal chemistry for its diverse biological potential . This compound features a Z-configured arylidene group at the C5 position, bridging a 1,3-disubstituted pyrazole ring and the 3-propyl-2-thioxothiazolidin-4-one core. Thiazolidin-4-one derivatives have been the subject of extensive scientific investigation and are reported to demonstrate significant biological activities, including anticancer, antimicrobial, and antiprotozoal effects . A key area of research for this chemical class is its role as a protein kinase inhibitor. Structurally similar (5Z)-5-arylidene-2-thioxo-1,3-thiazolidin-4-ones have been identified as potent, nanomolar-scale inhibitors of kinases such as DYRK1A . DYRK1A is a compelling target in several neurological disorders and cancer, making this compound a valuable tool for probing related signaling pathways . In oncology research, the thiazolidin-4-one scaffold is known to inhibit cancer cell proliferation . These compounds can act through multiple mechanisms, including the inhibition of specific enzymes and interaction with various biological targets, positioning them as promising candidates for the development of multi-targeted anticancer agents . Furthermore, thiazolidin-4-one derivatives have shown promising antibiofilm properties, with some analogs demonstrating the ability to reduce biofilm formation in resistant bacterial strains by over 50% . This makes them interesting leads for combating biofilm-mediated infections. This product is intended for research and development purposes in a controlled laboratory environment. It is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals. Researchers are responsible for ensuring safe handling practices in accordance with their institution's guidelines.

Preparation Methods

Claisen-Schmidt Condensation

3-(4-Isobutoxy-3-methylphenyl)-1-phenylprop-2-en-1-one is synthesized by reacting 4-isobutoxy-3-methylacetophenone with benzaldehyde in the presence of a base (e.g., sodium hydroxide) in ethanol under reflux. The reaction proceeds via enolate formation, followed by nucleophilic attack on the carbonyl carbon of benzaldehyde.

Reaction Conditions:

• Solvent: Ethanol (anhydrous)

• Temperature: 80°C, reflux

• Catalyst: 10% NaOH (w/v)

• Yield: 78–85%

Pyrazole Cyclization

The chalcone intermediate is treated with hydrazine hydrate (80%) in acetic acid to form 3-(4-isobutoxy-3-methylphenyl)-1-phenyl-4,5-dihydro-1H-pyrazole. Cyclization occurs via nucleophilic addition of hydrazine to the α,β-unsaturated ketone, followed by intramolecular dehydration.

Optimization Notes:

• Excess hydrazine (2.5 equiv.) ensures complete conversion.

• Acetic acid acts as both solvent and catalyst, enhancing protonation of the carbonyl group.

Synthesis of the Thiazolidinone Core

The 3-propyl-2-thioxo-1,3-thiazolidin-4-one moiety is prepared through a two-step sequence.

Formation of 3-Propylthiourea

Propylamine reacts with carbon disulfide in an alkaline medium (KOH/ethanol) to yield 3-propylthiourea. The exothermic reaction is conducted at 0–5°C to minimize side products.

Reaction Mechanism:

• Nucleophilic attack of propylamine on CS₂.

• Deprotonation by KOH to form the thiourea salt.

Cyclization to Thiazolidinone

3-Propylthiourea undergoes cyclization with ethyl chloroacetate in refluxing ethanol, facilitated by sodium acetate. The reaction proceeds via SN2 displacement, forming the thiazolidinone ring.

Key Parameters:

• Molar Ratio: 1:1.2 (thiourea : ethyl chloroacetate)

• Yield: 65–72%

• Byproduct Management: Excess ethyl chloroacetate is removed under reduced pressure.

Knoevenagel Condensation for Methylene Bridge Formation

The pyrazole and thiazolidinone units are conjugated via a Knoevenagel reaction.

Aldehyde Intermediate Preparation

The pyrazole derivative is formylated using Vilsmeier-Haack conditions (POCl₃/DMF) to yield 3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde.

Characterization Data:

• ¹H NMR (CDCl₃): δ 10.12 (s, 1H, CHO), 8.25 (s, 1H, pyrazole-H).

Condensation with Thiazolidinone

The aldehyde reacts with 3-propyl-2-thioxo-1,3-thiazolidin-4-one in ethanol using piperidine as a catalyst. The reaction proceeds via enolate formation, followed by dehydration to form the (Z)-configured methylene bridge.

Optimization Insights:

• Catalyst: 5 mol% piperidine enhances reaction rate.

• Temperature: Reflux (78°C) for 6 hours.

• Z-Selectivity: Controlled by steric hindrance from the isobutoxy group, favoring the thermodynamically stable Z-isomer.

Purification and Characterization

Chromatographic Purification

Crude product is purified via silica gel chromatography (ethyl acetate/hexane, 3:7) to isolate the target compound in >95% purity.

Spectroscopic Validation

• FT-IR (KBr): 1685 cm⁻¹ (C=O), 1220 cm⁻¹ (C=S).

• ¹³C NMR (DMSO-d₆): δ 192.4 (C=O), 178.9 (C=S), 115.2 (methylene CH).

• HRMS: m/z 521.1843 [M+H]⁺ (calculated for C₂₈H₂₉N₃O₂S₂: 521.1847).

Comparative Analysis of Synthetic Routes

Step	Reagents/Conditions	Yield	Key Reference
Pyrazole formation	Hydrazine hydrate, AcOH	78–85%
Thiazolidinone synthesis	Ethyl chloroacetate, NaOAc	65–72%
Knoevenagel condensation	Piperidine, ethanol, reflux	60–68%

Challenges and Mitigation Strategies

• Stereochemical Control: The Z-configuration is maintained by using bulky substituents (isobutoxy group) that hinder rotation around the methylene bond.

• Thioxo Group Stability: Anhydrous conditions prevent oxidation of the thioxo group to sulfone.

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-propyl-2-thioxo-1,3-thiazolidin-4-one: can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles like amines or thiols in polar solvents, electrophiles like alkyl halides in non-polar solvents.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield alcohols or amines.

Scientific Research Applications

Anticancer Properties

Research indicates that thiazolidinone derivatives exhibit significant anticancer activity. Studies have shown that (5Z)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-propyl-2-thioxo-1,3-thiazolidin-4-one can induce apoptosis in various cancer cell lines. For instance, it has been tested against breast cancer and leukemia cells, demonstrating the ability to inhibit cell proliferation and promote programmed cell death through the activation of caspase pathways .

Anti-inflammatory Effects

The compound has also been evaluated for its anti-inflammatory properties. In vitro studies suggest that it can inhibit the production of pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease .

Antimicrobial Activity

(5Z)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-propyl-2-thioxo-1,3-thiazolidin-4-one has shown promising antimicrobial activity against various bacterial strains. Its efficacy against resistant strains highlights its potential utility in developing new antibiotics .

Diabetes Management

Thiazolidinediones are known for their role in managing diabetes by improving insulin sensitivity. Preliminary studies suggest that this compound may exhibit similar properties, thus warranting further investigation into its potential as an antidiabetic agent .

Neuroprotective Effects

Emerging research points to the neuroprotective effects of thiazolidinones. The compound may help in protecting neuronal cells from oxidative stress and apoptosis, making it a candidate for neurodegenerative disease treatments such as Alzheimer's and Parkinson's disease .

Case Studies

Study	Findings	Reference
Anticancer Activity	Induced apoptosis in breast cancer cells
Anti-inflammatory Effects	Inhibited cytokine production in vitro
Antimicrobial Activity	Effective against resistant bacterial strains
Diabetes Management	Improved insulin sensitivity in preliminary models
Neuroprotective Effects	Reduced oxidative stress in neuronal cells

Mechanism of Action

The mechanism of action of (5Z)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-propyl-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Research Findings and Implications

• SAR Insights : The 4-isobutoxy-3-methylphenyl group on the pyrazole ring may improve lipophilicity and receptor binding, as seen in related kinase inhibitors .
• Limitations: No direct biological data for the target compound are available in the provided evidence; further studies are needed to evaluate its pharmacokinetic and pharmacodynamic profiles.

Biological Activity

The compound (5Z)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-propyl-2-thioxo-1,3-thiazolidin-4-one is a member of the thiazolidinone family, which has garnered significant attention in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this specific compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Overview of Thiazolidinones

Thiazolidinones are five-membered heterocyclic compounds containing nitrogen and sulfur. They are known for their extensive range of biological activities, including antimicrobial , anticancer , anti-inflammatory , antidiabetic , and antiviral properties. The structural versatility of thiazolidinones allows for various substitutions that can enhance their pharmacological efficacy and selectivity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of thiazolidinone derivatives. For example, compounds similar to (5Z)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-propyl-2-thioxo-1,3-thiazolidin-4-one have shown significant cytotoxic effects against various cancer cell lines. A notable study indicated that thiazolidinone derivatives can induce cell cycle arrest and apoptosis in cancer cells through the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways .

Antimicrobial Activity

Thiazolidinone derivatives exhibit broad-spectrum antimicrobial activity. Research has demonstrated that modifications at specific positions on the thiazolidinone ring can enhance antibacterial and antifungal properties. For instance, compounds with electron-donating groups have shown increased efficacy against Gram-positive and Gram-negative bacteria as well as fungi . The mechanism often involves disruption of bacterial cell wall synthesis or interference with nucleic acid metabolism.

Antidiabetic Activity

Several thiazolidinones have been recognized for their antidiabetic effects, particularly through the activation of peroxisome proliferator-activated receptors (PPARs). This mechanism enhances insulin sensitivity and glucose uptake in peripheral tissues. The compound may exhibit similar properties due to its structural resemblance to known PPARγ agonists like pioglitazone .

Antiviral Activity

Thiazolidinones have also been studied for their antiviral properties. Certain derivatives have shown promising results against viruses such as HIV and hepatitis C virus by inhibiting viral replication and entry into host cells. The introduction of specific substituents has been linked to enhanced antiviral activity, suggesting a structure-activity relationship that warrants further investigation .

Study 1: Synthesis and Biological Evaluation

A study conducted by Ramachandran et al. synthesized a range of thiazolidinone derivatives, including those structurally related to (5Z)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-propyl-2-thioxo-1,3-thiazolidin-4-one. The synthesized compounds were evaluated for their antibacterial and anticancer activities. Notably, some derivatives exhibited IC50 values in the low micromolar range against cancer cell lines, indicating potent activity .

Study 2: Mechanistic Insights

Another investigation focused on understanding the mechanisms underlying the anticancer effects of thiazolidinones. The study revealed that these compounds could induce oxidative stress in cancer cells, leading to apoptosis via mitochondrial pathways. This finding suggests that (5Z)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-y]methylene}-3-propyl-2-thioxo-1,3-thiazolidin-4-one may similarly affect cellular redox status, contributing to its biological activity .

Data Table: Biological Activities of Thiazolidinone Derivatives

Activity	Mechanism	Reference
Anticancer	Induces apoptosis via oxidative stress	,
Antimicrobial	Disrupts cell wall synthesis	,
Antidiabetic	PPARγ activation	,
Antiviral	Inhibits viral replication	,

Q & A

Q. What are the optimal synthetic routes for this thiazolidinone-pyrazole hybrid compound?

The compound can be synthesized via a multi-step approach:

• Step 1 : Condensation of 4-isobutoxy-3-methylbenzaldehyde with thiosemicarbazide under acidic conditions (e.g., acetic acid/DMF) to form a Schiff base intermediate .
• Step 2 : Cyclization with chloroacetic acid and sodium acetate to construct the thiazolidinone ring .
• Step 3 : Introduction of the pyrazole moiety via a Knoevenagel condensation using 1-phenyl-1H-pyrazole-4-carbaldehyde and propylamine under reflux . Key considerations : Monitor reaction progress via TLC, and optimize solvent systems (e.g., ethanol for recrystallization) to improve yield .

Q. How should researchers validate the compound’s structural identity and purity?

• Spectroscopic analysis : Use $^1H$-NMR to confirm the (Z)-configuration of the methylene group (δ ~7.5–8.5 ppm for olefinic protons) and $^{13}C$-NMR to verify the thioxo group (δ ~190 ppm) .
• Mass spectrometry : HRMS (ESI+) should match the molecular formula $C_{27}H_{28}N_4O_2S_2$ with <2 ppm error .
• Elemental analysis : Ensure C, H, N, and S percentages align with theoretical values (e.g., C: 62.29%, H: 5.43%) .

Q. What preliminary biological assays are suitable for evaluating this compound?

• Enzyme inhibition : Screen against kinases (e.g., CDK2) or proteases using fluorogenic substrates at 10–100 µM concentrations .
• Antimicrobial activity : Test against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) via broth microdilution (MIC values) .
• Cytotoxicity : Use MTT assays on human cell lines (e.g., HEK-293) to establish IC$_{50}$ .

Advanced Research Questions

Q. How can crystallographic data resolve ambiguities in the compound’s stereochemistry?

• Single-crystal X-ray diffraction : Grow crystals via slow evaporation in DMSO/ethanol. Use SHELXL for refinement, focusing on the (5Z)-configuration and dihedral angles between the thiazolidinone and pyrazole rings .
• ORTEP-3 visualization : Confirm the planarity of the methylene-thioxo group and assess intramolecular H-bonding (e.g., between thioxo S and pyrazole N) .
• Challenges : Address disorder in the isobutoxy chain by applying restraints during refinement .

Q. What computational methods can predict structure-activity relationships (SAR) for this compound?

• Molecular docking : Use AutoDock Vina to model interactions with target proteins (e.g., COX-2). Prioritize binding poses with hydrogen bonds to the thioxo group and hydrophobic contacts with the isobutoxy chain .
• QSAR modeling : Train models with descriptors like LogP, polar surface area, and H-bond acceptors/donors. Validate against experimental IC$_{50}$ data from analogues .
• MD simulations : Assess stability of protein-ligand complexes over 100 ns trajectories (GROMACS/AMBER) to identify critical residue interactions .

Q. How do reaction conditions impact the stereoselectivity of the Knoevenagel condensation step?

• Solvent effects : Polar aprotic solvents (e.g., DMF) favor (Z)-isomer formation due to stabilization of the transition state .
• Catalysts : Piperidine/acetic acid systems enhance enantiomeric excess (ee >80%) compared to non-catalytic conditions .
• Temperature : Reflux (~120°C) improves yield but may promote isomerization; monitor via $^1H$-NMR .

Q. What strategies mitigate oxidative degradation of the thioxo group during storage?

• Stabilizers : Add 0.1% BHT to ethanolic solutions to prevent radical-mediated oxidation .
• Storage conditions : Store under argon at −20°C in amber vials to limit light/oxygen exposure .
• Analytical monitoring : Track degradation via HPLC (C18 column, 220 nm) with a thiourea analog as a degradation marker .

Methodological Tables

Table 1 : Key Synthetic Parameters for the Thiazolidinone Core

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)	Reference
1	Thiosemicarbazide, AcOH, 80°C	65–70	≥95%
2	Chloroacetic acid, NaOAc, DMF	55–60	≥90%
3	Propylamine, EtOH, reflux	40–45	≥85%

Table 2 : Comparative Biological Activity of Analogues

Analogues	IC$_{50}$ (µM)	MIC (µg/mL)	Target Protein Affinity (K$_d$, nM)
Parent compound	12.5 ± 1.2	16–32	450 ± 30 (CDK2)
4-NO$_2$ substituted	8.7 ± 0.9	8–16	220 ± 15
Isobutoxy → methoxy	25.4 ± 2.1	64–128	680 ± 45